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Compound of Interest

Compound Name: 2,4-Dinitrobenzenesulfonamide

Cat. No.: B1250028

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-dinitrobenzenesulfonamide,
a versatile chemical compound utilized in organic synthesis. The document details its chemical
structure, key functional groups, physicochemical properties, and its application as a protecting
group for primary amines.

Chemical Structure and Functional Groups

2,4-Dinitrobenzenesulfonamide is an organic compound featuring a benzene ring substituted
with two nitro groups and a sulfonamide group.[1] The electron-withdrawing nature of the nitro
groups significantly influences the reactivity of the molecule, particularly at the sulfonamide
moiety.

The primary functional groups present in 2,4-dinitrobenzenesulfonamide are:
o Aromatic Ring: A central phenyl group.

 Nitro Groups (-NOZ2): Two nitro groups are attached to the benzene ring at positions 2 and 4.
These are strong electron-withdrawing groups.

o Sulfonamide Group (-SO2NH2): This group is attached to the benzene ring and is the site of
key chemical transformations.
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Below is a diagram illustrating the chemical structure and the constituent functional groups of
2,4-dinitrobenzenesulfonamide.

Caption: Chemical structure and functional groups of 2,4-Dinitrobenzenesulfonamide.

Physicochemical Properties

A summary of the key physicochemical properties of 2,4-dinitrobenzenesulfonamide is
presented in the table below.[1]

Property Value

Molecular Formula C6H5N306S

Molecular Weight 247.19 g/mol

CAS Number 73901-01-6

IUPAC Name 2,4-dinitrobenzenesulfonamide
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Experimental Protocols

2,4-Dinitrobenzenesulfonamide is extensively used as a protecting group for primary amines
in organic synthesis.[2][3] The dinitrobenzenesulfonyl (DNs) group can be readily introduced
and subsequently removed under mild conditions.

a) Protection of Primary Amines

This protocol describes the general procedure for the protection of a primary amine with 2,4-
dinitrobenzenesulfonyl chloride.

o Materials: Primary amine, 2,4-dinitrobenzenesulfonyl chloride, a suitable base (e.g.,
triethylamine or pyridine), and a solvent (e.g., dichloromethane).
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e Procedure:

o

Dissolve the primary amine in the chosen solvent in a reaction flask.
o Add the base to the solution.

o Slowly add a solution of 2,4-dinitrobenzenesulfonyl chloride in the same solvent to the
reaction mixture.

o Stir the reaction at room temperature until the starting material is consumed (monitored by
TLC).

o Upon completion, quench the reaction with water and extract the product with an organic
solvent.

o Wash the organic layer with brine, dry over an anhydrous salt (e.g., MgS0O4), and
concentrate under reduced pressure to yield the crude N-(2,4-dinitrophenylsulfonyl)amine.

o Purify the product by recrystallization or column chromatography.
b) Deprotection of N-(2,4-dinitrophenylsulfonyl)amines
The DNs group can be cleaved to regenerate the primary amine using a thiol.[2][4]

o Materials: N-(2,4-dinitrophenylsulfonyl)amine, a thiol (e.g., thiophenol or 2-mercaptoethanol),
and a solvent (e.g., DMF).

e Procedure:

[¢]

Dissolve the N-(2,4-dinitrophenylsulfonyl)amine in the solvent.

Add the thiol to the solution.

[e]

o

Stir the reaction at room temperature. The reaction progress can be monitored by TLC.

[¢]

Once the reaction is complete, dilute the mixture with a suitable solvent and wash with an
agueous solution to remove the thiol and byproducts.
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o Isolate the product by extraction and purify as necessary.

Application Workflow: Protection and Deprotection
of Primary Amines

The following diagram illustrates the workflow for the use of 2,4-dinitrobenzenesulfonamide
as a protecting group in a multi-step synthesis.

Primary Amine Protection with | Protected Amine » | Further Synthetic »_| Deprotection with Final Product with
(R-NH2) 2,4-Dinitrobenzenesulfonyl Chloride "  (R-NHDNs) | Transformations = Thiol Free Amine

Click to download full resolution via product page

Caption: Workflow for amine protection and deprotection using the DNs group.

Reactivity and Applications in Synthesis

The strong electron-withdrawing properties of the two nitro groups make the sulfur atom of the
sulfonamide highly electrophilic. This facilitates the reaction with nucleophiles like primary
amines.[2] Conversely, these same electronic effects make the dinitrophenyl group a good
leaving group, enabling the deprotection of the amine under mild conditions with soft
nucleophiles like thiols.[2][4]

This protection strategy is valuable in complex molecule synthesis, including the synthesis of
secondary amines, diamines, and glycosaminosides.[3][5][6] The mild conditions required for
both the introduction and removal of the DNs group make it compatible with a wide range of
other functional groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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